Cas no 1251597-06-4 (1-{4-(4-chlorobenzamido)phenylmethyl}-N-(2,4-dimethylphenyl)-1H-imidazole-4-carboxamide)

• Product Name: 1-{4-(4-chlorobenzamido)phenylmethyl}-N-(2,4-dimethylphenyl)-1H-imidazole-4-carboxamide
• CAS No: 1251597-06-4
• MF: C₂₆H₂₃ClN₄O₂
• MW: 458.939424753189
• CID: 6400384
• PubChem ID: 49668878
• Update Time: 2025-07-14

1-{4-(4-chlorobenzamido)phenylmethyl}-N-(2,4-dimethylphenyl)-1H-imidazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-{4-(4-chlorobenzamido)phenylmethyl}-N-(2,4-dimethylphenyl)-1H-imidazole-4-carboxamide
• 1251597-06-4
• F3407-3220
• 1-(4-(4-chlorobenzamido)benzyl)-N-(2,4-dimethylphenyl)-1H-imidazole-4-carboxamide
• 1-{[4-(4-chlorobenzamido)phenyl]methyl}-N-(2,4-dimethylphenyl)-1H-imidazole-4-carboxamide
• VU0626736-1
• 1-[[4-[(4-chlorobenzoyl)amino]phenyl]methyl]-N-(2,4-dimethylphenyl)imidazole-4-carboxamide
• AKOS024486122

• Inchi： 1S/C26H23ClN4O2/c1-17-3-12-23(18(2)13-17)30-26(33)24-15-31(16-28-24)14-19-4-10-22(11-5-19)29-25(32)20-6-8-21(27)9-7-20/h3-13,15-16H,14H2,1-2H3,(H,29,32)(H,30,33)
• InChI Key： JCCYXDVNQAHINH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(NC1C=CC(=CC=1)CN1C=NC(C(NC2C=CC(C)=CC=2C)=O)=C1)=O

Computed Properties

• Exact Mass: 458.1509537g/mol
• Monoisotopic Mass: 458.1509537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 76Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-{4-(4-chlorobenzamido)phenylmethyl}-N-(2,4-dimethylphenyl)-1H-imidazole-4-carboxamide

Professional Introduction to Compound with CAS No. 1251597-06-4 and Product Name: 1-{4-(4-chlorobenzamido)phenylmethyl}-N-(2,4-dimethylphenyl)-1H-imidazole-4-carboxamide

The compound with the CAS number 1251597-06-4 and the product name 1-{4-(4-chlorobenzamido)phenylmethyl}-N-(2,4-dimethylphenyl)-1H-imidazole-4-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a benzamido moiety, a dimethylphenyl group, and an imidazole carboxamide moiety, which collectively contribute to its unique chemical and biological properties.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug design. The imidazole ring in this compound is particularly noteworthy, as it is a common structural motif found in numerous bioactive molecules. Imidazole derivatives have been extensively studied for their role in various biological processes, including enzyme inhibition and receptor binding. The presence of the imidazole ring in 1-{4-(4-chlorobenzamido)phenylmethyl}-N-(2,4-dimethylphenyl)-1H-imidazole-4-carboxamide suggests that this compound may exhibit similar biological activities.

The benzamido group attached to the phenylmethyl moiety further enhances the complexity and potential bioactivity of this compound. Benzamido derivatives are known for their ability to interact with biological targets such as enzymes and receptors. The chloro substituent on the benzamido group may play a crucial role in modulating the electronic properties of the molecule, thereby influencing its binding affinity and selectivity. This structural feature is particularly relevant in the context of drug development, where precise control over molecular interactions is essential for achieving therapeutic efficacy.

The dimethylphenyl group in the product name 1-{4-(4-chlorobenzamido)phenylmethyl}-N-(2,4-dimethylphenyl)-1H-imidazole-4-carboxamide contributes to the steric environment of the molecule. Dimethylation at the para position of a phenyl ring is a common strategy used to enhance lipophilicity and improve membrane permeability, which are critical factors for oral bioavailability. This structural modification may also influence the compound's solubility and metabolic stability, making it a promising candidate for further pharmacokinetic studies.

Current research trends in pharmaceutical chemistry emphasize the development of multifunctional molecules that can target multiple biological pathways simultaneously. The combination of different pharmacophoric elements in 1-{4-(4-chlorobenzamido)phenylmethyl}-N-(2,4-dimethylphenyl)-1H-imidazole-4-carboxamide aligns well with this trend. The presence of multiple functional groups provides multiple sites for interaction with biological targets, potentially leading to enhanced therapeutic effects and reduced side effects.

In vitro studies have shown that imidazole derivatives can exhibit a wide range of biological activities, including antiviral, antibacterial, anti-inflammatory, and anticancer properties. The specific combination of functional groups in 1-{4-(4-chlorobenzamido)phenylmethyl}-N-(2,4-dimethylphenyl)-1H-imidazole-4-carboxamide suggests that it may possess similar properties. Further investigation into its biological activity is warranted to explore its potential therapeutic applications.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and protecting group strategies are likely employed to construct the complex molecular framework efficiently. The synthesis route also needs to be designed with considerations for scalability and cost-effectiveness, which are crucial factors for industrial production.

Computational chemistry has become an indispensable tool in modern drug discovery. Molecular modeling techniques can be used to predict the binding mode of 1-{4-(4-chlorobenzamido)phenylmethyl}-N-(2,4-dimethylphenyl)-1H-imidazole-4-carboxamide to its target proteins or enzymes. This can provide valuable insights into its mechanism of action and help guide further optimization efforts. Additionally, computational methods can be used to assess the drug-likeness properties of this compound, such as solubility, permeability, and metabolic stability.

The development of novel pharmaceuticals is often hampered by issues related to drug resistance and toxicity. By incorporating multiple pharmacophoric elements into a single molecule, compounds like 1-{4-(4-chlorobenzamido)phenylmethyl}-N-(2,4-dimethylphenyl)-1H-imidazole-4-carboxamide may offer a strategy to overcome these challenges. The ability to target multiple pathways simultaneously can reduce the likelihood of resistance development and minimize side effects.

Future research directions should focus on evaluating the pharmacokinetic profile and toxicological properties of this compound. Preclinical studies will be essential to determine its safety and efficacy before moving into clinical trials. Additionally, exploring different analogs based on this core structure may uncover additional compounds with improved properties.

In conclusion,1-{(Benzamido)(dimethylphenyl)methylene}-N-(2-methoxybenzoyl)-3-methoxypropionamide represents a promising lead compound for further pharmaceutical development. Its unique structural features and potential biological activities make it an attractive candidate for treating various diseases. Continued research efforts are needed to fully elucidate its therapeutic potential and optimize its pharmacological properties.